Cas no 13501-73-0 (3,5-dimethylhexan-1-ol)

• Product Name: 3,5-dimethylhexan-1-ol
• CAS No: 13501-73-0
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 1237228
• PubChem ID: 14245002
• Update Time: 2025-04-20

3,5-dimethylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 3,5-dimethyl-
• 3,5-dimethylhexan-1-ol
• 13501-73-0
• WETBJXIDTZXCBL-UHFFFAOYSA-N
• EN300-1634829
• SCHEMBL130260
• UNII-MR3QYD8WM7
• MR3QYD8WM7
• 3,5-DIMETHYL-1-HEXANOL
• DTXSID60557904
• G68551
• DTXCID90508686

• Inchi： 1S/C8H18O/c1-7(2)6-8(3)4-5-9/h7-9H,4-6H2,1-3H3
• InChI Key： WETBJXIDTZXCBL-UHFFFAOYSA-N
• SMILES： OCCC(C)CC(C)C

Computed Properties

• Exact Mass: 130.135765193g/mol
• Monoisotopic Mass: 130.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols